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Compound of Interest

Compound Name: 4-Aminobenzylamine

Cat. No.: B048907 Get Quote

Essential Safety and Handling Guide for 4-
Aminobenzylamine
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety, handling, and disposal information for 4-Aminobenzylamine
(CAS No. 4403-71-8). Adherence to these procedures is essential for minimizing risks and

ensuring a safe laboratory environment.

Hazard Identification and Classification
4-Aminobenzylamine is classified as a corrosive substance that can cause severe skin burns

and serious eye damage.[1][2][3][4] Ingestion can lead to severe swelling and damage to

delicate tissues, with a risk of perforation of the stomach or esophagus.[1]

Signal Word: Danger[1][2]

Hazard Statements:

H314: Causes severe skin burns and eye damage.[1][2][3][4]

H318: Causes serious eye damage.[2]
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Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Aminobenzylamine is provided in

the table below.

Property Value Source

Molecular Formula C7H10N2 [1]

Molecular Weight 122.17 g/mol [1]

Appearance
Clear light brown to brown oily

liquid
[5]

Melting Point 37 °C

Boiling Point 101 °C at 0.05 mmHg

Density 1.078 g/mL at 25 °C [5]

Flash Point 113 °C (235.4 °F) - closed cup

Refractive Index n20/D 1.61 [5]

Personal Protective Equipment (PPE)
A multi-layered PPE approach is mandatory when handling 4-Aminobenzylamine to prevent

skin and eye contact. The required PPE varies based on the laboratory activity.
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Activity Required Personal Protective Equipment

Low-Hazard Activities(e.g., handling sealed

containers)

• Standard laboratory coat• Safety glasses with

side shields• Single pair of nitrile gloves

Moderate-Hazard Activities(e.g., weighing,

preparing stock solutions)

• Permeation-resistant laboratory coat•

Chemical splash goggles• Double-gloving

(nitrile)• Face shield

High-Hazard Activities(e.g., large-scale

synthesis, potential for aerosolization)

• Disposable, solid-front lab coat or gown•

Chemical splash goggles and face shield•

Double-gloving (nitrile)• Respiratory protection

(N95 or higher)

Note: Always inspect gloves for tears or punctures before and during use. Immediately change

gloves if they become contaminated.

Handling and Storage
Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood.[1][2][3]

Avoid contact with skin, eyes, and clothing.[2][3]

Do not breathe dust or mists.[2][3]

Wash hands thoroughly after handling.[1][2][3]

Remove and wash contaminated clothing and gloves before reuse.[1][3]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2][3]

Store in a corrosives area.[1]

Store under an inert atmosphere and protect from moisture.[1][2][3]
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Store locked up.[2][3]

First Aid Measures
Immediate action is crucial in case of exposure to 4-Aminobenzylamine.

Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor/physician.[1][2][3]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Take off immediately all

contaminated clothing. Immediately call a

POISON CENTER or doctor/physician.[1][2][3]

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a

physician or poison control center immediately.

[1][2][3]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Do not use mouth-to-mouth

resuscitation. Immediate medical attention is

required.[1][2][3]

Self-Protection of the First Aider: Ensure that medical personnel are aware of the material

involved and take precautions to protect themselves.[1]

Spill and Disposal Plan
Spill Response: In the event of a spill, follow the established emergency protocol. The general

workflow for managing a 4-Aminobenzylamine spill is outlined below.
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Workflow for 4-Aminobenzylamine Spill Response

Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Level B or C)

Contain Spill with Inert Absorbent Material
(e.g., sand, silica gel)

Carefully Collect Absorbed Material

Decontaminate Spill Area

Dispose of Waste in a Sealed Container

Report Incident to Safety Officer

Click to download full resolution via product page

Caption: Step-by-step workflow for handling a 4-Aminobenzylamine spill.
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Disposal:

Dispose of this material and its container as hazardous waste.[3]

Entrust disposal to a licensed waste disposal company.[2]

Do not let this chemical enter the environment.[1]

Contaminated packaging should be disposed of in the same manner as the product.[2]

Firefighting Measures
Suitable Extinguishing Media: Carbon dioxide (CO2), dry chemical, or chemical foam.[1]

Special Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).

[1]

Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b048907#personal-protective-equipment-for-handling-
4-aminobenzylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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